Cas no 917217-91-5 (2-{1-(3-Methylphenyl)-1H-tetrazol-5-ylthio}propanoic Acid)

2-{1-(3-Methylphenyl)-1H-tetrazol-5-ylthio}propanoic Acid structure
917217-91-5 structure
Product Name:2-{1-(3-Methylphenyl)-1H-tetrazol-5-ylthio}propanoic Acid
CAS No:917217-91-5
MF:C11H12N4O2S
MW:264.303580284119
MDL:MFCD09268595
CID:1969144
Update Time:2025-04-21

2-{1-(3-Methylphenyl)-1H-tetrazol-5-ylthio}propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-([1-(3-METHYLPHENYL)-1H-TETRAZOL-5-YL]THIO)PROPANOIC ACID
    • 2-{[1-(3-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}propanoic acid
    • propanoic<wbr>
    • LogP
    • 2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylpropanoic acid
    • 2-{1-(3-Methylphenyl)-1H-tetrazol-5-ylthio}propanoic Acid
    • MDL: MFCD09268595
    • Inchi: 1S/C11H12N4O2S/c1-7-4-3-5-9(6-7)15-11(12-13-14-15)18-8(2)10(16)17/h3-6,8H,1-2H3,(H,16,17)
    • InChI Key: KRXDTLGLJWDPFI-UHFFFAOYSA-N
    • SMILES: S(C1=NN=NN1C1C=CC=C(C)C=1)C(C(=O)O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

2-{1-(3-Methylphenyl)-1H-tetrazol-5-ylthio}propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB221957-1 g
2-{[1-(3-Methylphenyl)-1H-tetrazol-5-yl]thio}propanoic acid, 95%; .
917217-91-5 95%
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€137.20 2023-07-20
TRC
M359193-50mg
2-{[1-(3-Methylphenyl)-1H-tetrazol-5-yl]thio}propanoic Acid
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M359193-100mg
2-{[1-(3-Methylphenyl)-1H-tetrazol-5-yl]thio}propanoic Acid
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$ 65.00 2022-06-03
TRC
M359193-500mg
2-{[1-(3-Methylphenyl)-1H-tetrazol-5-yl]thio}propanoic Acid
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$ 80.00 2022-06-03
abcr
AB221957-1g
2-{[1-(3-Methylphenyl)-1H-tetrazol-5-yl]thio}propanoic acid, 95%; .
917217-91-5 95%
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€137.20 2025-02-19
1PlusChem
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A2B Chem LLC
AH87637-1g
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